Cas no 51335-89-8 (1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one)

• Product Name: 1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one
• CAS No: 51335-89-8
• MF: C₁₂H₉BrOS
• MW: 281.168261289597
• CID: 871397
• PubChem ID: 4231783
• Update Time: 2025-04-19

1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-bromophenyl)thiophen-2-yl]ethanone
• 1-[5-(4-bromophenyl)-2-thienyl]Ethanone
• 1-[5-(4-BROMOPHENYL)THIEN-2-YL]ETHANONE
• 1-5-(4-Bromophenyl)thiophen-2-ylethan-1-one

• MDL： MFCD01184548
• Inchi： 1S/C12H9BrOS/c1-8(14)11-6-7-12(15-11)9-2-4-10(13)5-3-9/h2-7H,1H3
• InChI Key： RNENYJYSRLPCPQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(C(C)=O)S1

Computed Properties

• Exact Mass: 279.95577
• Monoisotopic Mass: 279.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones